Cas no 1360607-69-7 (2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid)

2-(4-Iodo-1H-1,2,3-triazol-1-yl)acetic acid is a versatile heterocyclic compound featuring a triazole core functionalized with an iodine atom at the 4-position and an acetic acid moiety at the 1-position. The iodine substituent enhances its utility in cross-coupling reactions, such as Sonogashira or Suzuki couplings, making it valuable in pharmaceutical and material science applications. The carboxylic acid group provides a handle for further derivatization, enabling conjugation with amines or alcohols via amidation or esterification. Its structural rigidity and polar functional groups contribute to improved binding affinity in medicinal chemistry, particularly in protease inhibition or metal coordination studies. The compound's stability under ambient conditions and solubility in common organic solvents facilitate its use in synthetic workflows. Its dual reactivity (electrophilic iodine and nucleophilic carboxylate) allows for sequential modifications, streamlining multi-step syntheses.

2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid structure

1360607-69-7 structure

Product Name:2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid

CAS No:1360607-69-7

MF:C₄H₄IN₃O₂

MW:252.997932434082

CID:4593160

PubChem ID:77914956

Update Time:2025-07-02

2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,3-Triazole-1-acetic acid, 4-iodo-
- 2-(4-Iodo-1H-1,2,3-triazol-1-yl)acetic acid
- 1360607-69-7
- CHEMBL2068876
- 2-(4-iodotriazol-1-yl)acetic acid
- 2-(4-iodo-1h-1.2.3-triazol-1-yl)acetic acid
- EN300-1212399
- LYEAOPYLXGHDLZ-UHFFFAOYSA-N
- CS-0109697
- SCHEMBL15495599
- D76905
- 2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid
- Inchi： 1S/C4H4IN3O2/c5-3-1-8(7-6-3)2-4(9)10/h1H,2H2,(H,9,10)
- InChI Key： LYEAOPYLXGHDLZ-UHFFFAOYSA-N
- SMILES： N1(CC(O)=O)C=C(I)N=N1

Computed Properties

Exact Mass: 252.93482g/mol
Monoisotopic Mass: 252.93482g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 68Å²

2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM338206-1g	2-(4-Iodo-1H-1,2,3-triazol-1-yl)acetic acid	1360607-69-7	95%+	1g	$1484	2021-08-18
Chemenu	CM338206-1g	2-(4-Iodo-1H-1,2,3-triazol-1-yl)acetic acid	1360607-69-7	95%+	1g	$1141	2023-03-27
Enamine	EN300-1212399-0.05g	2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid	1360607-69-7	95%	0.05g	$245.0	2023-06-08
Enamine	EN300-1212399-0.1g	2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid	1360607-69-7	95%	0.1g	$366.0	2023-06-08
Enamine	EN300-1212399-0.25g	2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid	1360607-69-7	95%	0.25g	$524.0	2023-06-08
Enamine	EN300-1212399-0.5g	2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid	1360607-69-7	95%	0.5g	$824.0	2023-06-08
Enamine	EN300-1212399-1.0g	2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid	1360607-69-7	95%	1g	$1057.0	2023-06-08
Enamine	EN300-1212399-2.5g	2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid	1360607-69-7	95%	2.5g	$2071.0	2023-06-08
Enamine	EN300-1212399-5.0g	2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid	1360607-69-7	95%	5g	$3065.0	2023-06-08
Enamine	EN300-1212399-10.0g	2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid	1360607-69-7	95%	10g	$4545.0	2023-06-08